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1-[[1-(2,4-Difluorophenyl)pyrazol-3-yl]methyl]-4-methylpyridin-2-one

Name: 1-[[1-(2,4-Difluorophenyl)pyrazol-3-yl]methyl]-4-methylpyridin-2-one
Brand: Smolecule
SKU: S7961988
Rating: 4 (8 reviews)

Catalog No.

S7961988

CAS No.

M.F

C16H13F2N3O

M. Wt

301.29 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

1-[[1-(2,4-Difluorophenyl)pyrazol-3-yl]methyl]-4-m...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Future Directions
13. Specification
14. Others

General Information

Product Name

1-[[1-(2,4-Difluorophenyl)pyrazol-3-yl]methyl]-4-methylpyridin-2-one

IUPAC Name

1-[[1-(2,4-difluorophenyl)pyrazol-3-yl]methyl]-4-methylpyridin-2-one

Molecular Formula

C16H13F2N3O

Molecular Weight

301.29 g/mol

InChI

InChI=1S/C16H13F2N3O/c1-11-4-6-20(16(22)8-11)10-13-5-7-21(19-13)15-3-2-12(17)9-14(15)18/h2-9H,10H2,1H3

InChI Key

ZTDXMRQRLKDARH-UHFFFAOYSA-N

SMILES

CC1=CC(=O)N(C=C1)CC2=NN(C=C2)C3=C(C=C(C=C3)F)F

Canonical SMILES

CC1=CC(=O)N(C=C1)CC2=NN(C=C2)C3=C(C=C(C=C3)F)F

1-[[1-(2,4-Difluorophenyl)pyrazol-3-yl]methyl]-4-methylpyridin-2-one, also known as DFPMP, is a synthetic compound that belongs to the pyrazole family of organic compounds. DFPMP has shown promising results in various scientific experiments and research studies due to its favorable physical and chemical properties.

Physical and Chemical Properties

DFPMP is a crystalline solid, which is light yellow in color. Its molecular formula is C17H12F2N4O, with a molecular weight of 322.3 g/mol. DFPMP has a melting point of 253-255°C and is moderately soluble in organic solvents such as methanol and ethanol.

Synthesis and Characterization

DFPMP can be synthesized by a multi-step reaction process involving the condensation of 3-chloro-4-methylpyridine-2-one with 2,4-difluorobenzaldehyde, followed by cyclization with hydrazine hydrate. The synthesized compound can be further purified and characterized by various spectroscopic techniques, including NMR, IR, and mass spectrometry.

Analytical Methods

Several methods have been developed to analyze and quantify DFPMP in various matrices, including HPLC, GC, and LC-MS. These methods have shown good sensitivity, specificity, and accuracy and can detect DFPMP in concentrations as low as ng/mL.

Biological Properties

DFPMP has been found to exhibit a range of biological activities, including anticancer, anti-inflammatory, and antioxidant properties. In vitro studies have shown that DFPMP can inhibit the proliferation of cancer cells and induce apoptosis. DFPMP has also been found to inhibit the activity of inflammatory enzymes, such as cyclooxygenase and lipoxygenase, and scavenge free radicals, thereby protecting cells from oxidative damage.

Toxicity and Safety in Scientific Experiments

Although DFPMP has shown promising biological activities, its toxicity and safety profile in scientific experiments are not yet fully understood. Studies have shown that high concentrations of DFPMP can cause cellular toxicity and induce oxidative stress. Further studies are needed to determine the dose-dependent toxicity and long-term safety of DFPMP.

Applications in Scientific Experiments

DFPMP has been used in various scientific experiments, including drug discovery, bioassay development, and chemical analysis. Its favorable physical and chemical properties make it an ideal candidate for drug design and development. DFPMP has also been used as a probe molecule for characterizing enzyme kinetics and inhibitor specificity.

Current State of Research

DFPMP is a relatively new compound, and research on its biological activities and potential applications is still ongoing. Several research groups are currently investigating the mechanisms of action of DFPMP and its potential as a therapeutic agent.

Potential Implications in Various Fields of Research and Industry

DFPMP has potential implications in various fields, including medicine, agriculture, and environmental science. Its anticancer and anti-inflammatory properties make it a promising candidate for cancer therapy and the development of anti-inflammatory drugs. DFPMP can also be used as a pesticide and herbicide in agriculture and as a pollutant detection agent in environmental monitoring.

Limitations and Future Directions

Although DFPMP has shown promising results in various experimental settings, several limitations and areas for future research exist. These include the need for further studies on its toxicity and long-term safety, the development of more efficient synthetic methods, and the evaluation of its potential interactions with other drugs and environmental agents.

Future Directions

Some of the future directions in the research of DFPMP include:
1. Studies on the pharmacokinetics and pharmacodynamics of DFPMP in vivo and in human clinical trials.
2. Development of more efficient and cost-effective synthetic methods for DFPMP.
3. Evaluation of the potential interactions of DFPMP with other drugs and environmental agents.
4. Investigation of the potential use of DFPMP as a diagnostic and therapeutic agent in cancer therapy.
5. Development of new applications of DFPMP in agriculture and environmental science, such as in the detection and remediation of pollutants.
6. Studies on the effects of DFPMP on the microbiome and its potential as a probiotic or prebiotic agent.
7. Investigation of the mechanisms of action of DFPMP and its potential as a target for drug design and development.
In conclusion, DFPMP is a promising compound with favorable physical and chemical properties and potential implications in various fields of research and industry. Further research is needed to fully understand its biological activities and potential applications, as well as to determine its toxicity and long-term safety profile in human clinical trials.